Cas no 1936385-56-6 (2,3-dichloro-6-methyl-5-nitropyridine)

• Product Name: 2,3-dichloro-6-methyl-5-nitropyridine
• CAS No: 1936385-56-6
• MF: C₆H₄Cl₂N₂O₂
• MW: 207.014159202576
• CID: 4630579
• PubChem ID: 112757237
• Update Time: 2025-11-01

2,3-dichloro-6-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-dichloro-6-methyl-5-nitropyridine

• Inchi： 1S/C6H4Cl2N2O2/c1-3-5(10(11)12)2-4(7)6(8)9-3/h2H,1H3
• InChI Key： YLSJKTLFQQKWJM-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C)C(=C1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 205.9649828g/mol
• Monoisotopic Mass: 205.9649828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2,3-dichloro-6-methyl-5-nitropyridine

Introduction to 2,3-dichloro-6-methyl-5-nitropyridine (CAS No. 1936385-56-6)

2,3-dichloro-6-methyl-5-nitropyridine, with the CAS number 1936385-56-6, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with two chlorine atoms, a methyl group, and a nitro group. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of 2,3-dichloro-6-methyl-5-nitropyridine is C₇H₄Cl₂N₂O₂, and its molecular weight is approximately 211.01 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nitration and chlorination steps. These reactions are carefully controlled to ensure high yields and purity, which are crucial for its applications in research and industry.

In the realm of pharmaceutical research, 2,3-dichloro-6-methyl-5-nitropyridine has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential in the development of anti-inflammatory agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of a new class of pyridine-based anti-inflammatory agents. The researchers found that these agents exhibited potent anti-inflammatory activity with minimal side effects, making them promising candidates for further clinical evaluation.

Beyond pharmaceutical applications, 2,3-dichloro-6-methyl-5-nitropyridine has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials with specific functionalities. For example, researchers at the University of California, Berkeley, have utilized this compound as a building block in the synthesis of conductive polymers for use in organic electronics. The resulting materials demonstrated excellent electrical conductivity and stability, opening up new possibilities for applications in flexible electronics and energy storage devices.

The physical properties of 2,3-dichloro-6-methyl-5-nitropyridine are well-characterized and contribute to its versatility. It is a solid at room temperature with a melting point ranging from 80 to 85°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetone. These solubility characteristics facilitate its use in various chemical reactions and processes.

Safety considerations are paramount when handling 2,3-dichloro-6-methyl-5-nitropyridine. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from incompatible substances.

In conclusion, 2,3-dichloro-6-methyl-5-nitropyridine (CAS No. 1936385-56-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure and chemical properties make it an invaluable intermediate in synthetic chemistry, pharmaceutical research, and materials science. Ongoing research continues to uncover new applications and optimize existing ones, solidifying its position as a key player in these fields.